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Compound of Interest

Compound Name: Gadolinium--nickel (1/3)

Cat. No.: B15486732

This guide provides a cross-validation of the experimental results for the properties of the
intermetallic compound GdNi3, with a comparative analysis against alternative materials such
as GdFe3 and GdCo3. The information is tailored for researchers, scientists, and professionals
in drug development who require an objective comparison of material performance supported
by experimental data.

Data Presentation

The following tables summarize the key quantitative data for GdNi3 and its alternatives,
focusing on their magnetic and magnetocaloric properties.

Table 1: Magnetic Properties of GdNi3 and Alternative Compounds
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Ordering .
Magnetic
Compound Crystal Structure Temperature .
Transition Type
(TCITN) (K)
) Rhombohedral PuNi3- )
GdNi3 ~115 Ferromagnetic
type
Rhombohedral PuNi3- ) )
GdFe3 ~745[1] Ferrimagnetic[1][2]
type
Rhombohedral PuNi3-
GdCo3 ~619 Ferrimagnetic
type
) Orthorhombic Fe3C- ) )
Gd3Ni 99[3] Antiferromagnetic[3]
type
Orthorhombic Fe3C- ] )
Gd3Co 128 Antiferromagnetic

type

Table 2: Magnetocaloric Properties of GAdNi3 and Alternative Compounds
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Maximum

Adiabatic .
Isothermal Refrigerant o
Temperature . Magnetic Field
Compound Entropy Capacity (RC)
Change (ATad) Change (T)
Change (-ASM) K) (J/kg)
(J/kg-K)
Data not Data not Data not
GdNi3 available in available in available in -
search results search results search results
~1.1 (calculated)  ~0.82 ~21.2
GdFe3 4[1][2]
[1112] (calculated)[1][2] (calculated)[2]
GdCo3B2 11.6[4] 6.4[4] - 7[4]
Gd3Ni 18.5[3] - - 5
Gd3Co 11.0 - - 5
GdInO3 17.53[5] - 196.38[5] 7[5]
Gd(OH)CO3 66.4 - - 7
Gd0.5Er0.5CrO3  16.74 - 375.94 5

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

Magnetocaloric Effect Measurement

The magnetocaloric effect, quantified by the isothermal magnetic entropy change (-ASM) and

the adiabatic temperature change (ATad), is a key indicator of a material's potential for

magnetic refrigeration.

Methodology:

» |sothermal Magnetization Measurements: The magnetic entropy change is indirectly

determined from isothermal magnetization curves (M vs. H) measured at various

temperatures around the material's ordering temperature.
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o Maxwell's Relation: The entropy change is calculated by applying the Maxwell relation to the
magnetization data.

o Adiabatic Temperature Change: Direct measurements of the temperature change of the
sample under the application or removal of a magnetic field in adiabatic conditions are
performed using specialized calorimeters. Alternatively, it can be calculated from heat
capacity and magnetization data.

Specific Heat Measurement

Specific heat capacity (Cp) is crucial for understanding the thermal behavior of materials and
for calculating the refrigerant capacity.

Methodology:

o Calorimetry: The specific heat is typically measured using a calorimeter. A common
technique is the relaxation method, where a small heat pulse is applied to the sample and
the subsequent temperature relaxation is measured.

 Differential Scanning Calorimetry (DSC): DSC can also be used to measure the heat flow to
a sample compared to a reference as a function of temperature, from which the specific heat
can be derived.

Magnetic Susceptibility Measurement

Magnetic susceptibility (x) provides information about the magnetic nature of a material and its
response to an applied magnetic field.

Methodology:

e SQUID Magnetometer: A Superconducting Quantum Interference Device (SQUID)
magnetometer is a highly sensitive instrument used to measure the magnetic moment of a
sample as a function of temperature and applied magnetic field.

 Vibrating Sample Magnetometer (VSM): A VSM measures the magnetic moment of a sample
by vibrating it in a uniform magnetic field and detecting the induced voltage in a set of pickup
coils.
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e AC Susceptibility: This technique involves applying a small, oscillating magnetic field and
measuring the in-phase and out-of-phase components of the induced magnetization to probe
the dynamic magnetic properties.

Visualizations

The following diagrams illustrate the experimental workflows for characterizing the properties of
GdNi3 and similar materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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